Cas no 1206971-60-9 (2-Ethyl-oxazole-5-carboxylic acid methyl ester)

• Product Name: 2-Ethyl-oxazole-5-carboxylic acid methyl ester
• CAS No: 1206971-60-9
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD22549943
• CID: 4777554
• Update Time: 2026-02-27

2-Ethyl-oxazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-oxazole-5-carboxylic acid methyl ester
• Methyl 2-ethyloxazole-5-carboxylate
• SB31726
• methyl 2-ethyl-1,3-oxazole-5-carboxylate

• MDL： MFCD22549943
• Inchi： 1S/C7H9NO3/c1-3-6-8-4-5(11-6)7(9)10-2/h4H,3H2,1-2H3
• InChI Key： IEOVNUUGXIVDHG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CN=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3

Additional information on 2-Ethyl-oxazole-5-carboxylic acid methyl ester

Recent Advances in the Application of 2-Ethyl-oxazole-5-carboxylic acid methyl ester (CAS: 1206971-60-9) in Chemical Biology and Pharmaceutical Research

2-Ethyl-oxazole-5-carboxylic acid methyl ester (CAS: 1206971-60-9) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its versatile reactivity and potential biological activities. Recent studies have explored its applications in drug discovery, medicinal chemistry, and chemical biology, highlighting its significance as a key intermediate in the synthesis of bioactive molecules. This research brief provides an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 2-Ethyl-oxazole-5-carboxylic acid methyl ester as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound serves as an efficient building block for the development of selective inhibitors targeting protein kinases involved in cancer progression. The study reported a synthetic route that leverages the reactivity of the oxazole ring to introduce diverse functional groups, enabling the optimization of pharmacokinetic properties and target specificity.

In another significant development, researchers have explored the antimicrobial potential of derivatives synthesized from 2-Ethyl-oxazole-5-carboxylic acid methyl ester. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of a series of oxazole-based compounds against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent activity against Gram-positive pathogens, with minimal cytotoxicity against mammalian cells, suggesting their potential as lead compounds for antibiotic development.

The compound's utility in chemical biology has also been demonstrated in recent proteomics research. Scientists have employed 2-Ethyl-oxazole-5-carboxylic acid methyl ester as a chemical probe to study protein-ligand interactions, particularly in the context of enzyme inhibition. Its structural features allow for efficient conjugation with various reporter groups, making it valuable for activity-based protein profiling and target identification studies in complex biological systems.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 2-Ethyl-oxazole-5-carboxylic acid methyl ester. A 2024 publication in Green Chemistry described a novel catalytic system that significantly improves the yield and reduces the environmental impact of the synthesis process. This development is particularly important for scaling up production while maintaining the compound's high purity required for pharmaceutical applications.

Looking forward, the unique chemical properties of 2-Ethyl-oxazole-5-carboxylic acid methyl ester continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its structure can be modified to enhance tissue specificity and reduce off-target effects. Additionally, computational studies are being conducted to predict novel biological activities and optimize its molecular properties for specific therapeutic applications.

In conclusion, 2-Ethyl-oxazole-5-carboxylic acid methyl ester (CAS: 1206971-60-9) represents a valuable chemical entity with diverse applications in pharmaceutical research and chemical biology. The recent studies highlighted in this brief demonstrate its growing importance as a versatile building block for drug discovery and as a tool for understanding biological systems at the molecular level. As research in this area continues to advance, we anticipate further breakthroughs that will expand the utility of this compound in addressing unmet medical needs.